Cas no 651734-54-2 (2,6-difluoro-3,5-dimethoxy-aniline)

• Product Name: 2,6-difluoro-3,5-dimethoxy-aniline
• CAS No: 651734-54-2
• MF: C₈H₉F₂NO₂
• MW: 189.15936923027
• MDL: MFCD12973804
• CID: 403804
• PubChem ID: 10261892
• Update Time: 2025-11-02

2,6-difluoro-3,5-dimethoxy-aniline Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 2,6-difluoro-3,5-dimethoxy-
• 2,6-difluoro-3,5-dimethoxyaniline
• 2,6-difluoro-3,5-diMethoxybenzenaMine
• 2,6-Difluoro-3,5-dimethoxyphenylamine
• AK175006
• PubChem23789
• 2,6-Difluoro-3,5-dimethoxy-phenylamine
• SUXITUVUFUOAGT-UHFFFAOYSA-N
• FCH1185723
• 2,6-difluoro-3,5-dimethoxybenzene amine
• AM806119
• 2,6-difluoro-3,5-dimethoxy-aniline
• 651734-54-2
• BCP31896
• AKOS025402608
• DTXSID90437467
• SY108862
• AS-54780
• CS-W005951
• A848507
• BBB73454
• 2,6-difluoro-3,5-dimethoxybenzeneamine
• MFCD12973804
• 6BVM4T4HHX
• SCHEMBL1822586
• W10058
• 2,6-Difluoro-3,5-dimethoxyaniline?

• MDL： MFCD12973804
• Inchi： 1S/C8H9F2NO2/c1-12-4-3-5(13-2)7(10)8(11)6(4)9/h3H,11H2,1-2H3
• InChI Key： SUXITUVUFUOAGT-UHFFFAOYSA-N
• SMILES： FC1C(=C(C(=CC=1OC)OC)F)N

Computed Properties

• Exact Mass: 189.06017
• Monoisotopic Mass: 189.06013485g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 44.5

Experimental Properties

• Boiling Point: 301.0±37.0℃ at 760 mmHg
• PSA: 44.48

Additional information on 2,6-difluoro-3,5-dimethoxy-aniline

Comprehensive Guide to 2,6-Difluoro-3,5-dimethoxy-aniline (CAS No. 651734-54-2): Properties, Applications, and Market Insights

2,6-Difluoro-3,5-dimethoxy-aniline (CAS No. 651734-54-2) is a specialized fluorinated aniline derivative that has garnered significant attention in the fields of pharmaceutical intermediates, agrochemical synthesis, and advanced material research. This compound, characterized by its unique difluoro-dimethoxy substitution pattern, offers distinct chemical properties that make it invaluable for high-precision organic synthesis.

The molecular structure of 2,6-difluoro-3,5-dimethoxy-aniline features two fluorine atoms at the 2- and 6-positions and two methoxy groups at the 3- and 5-positions of the aniline ring. This arrangement enhances its electron-withdrawing capabilities and steric effects, which are critical for modulating reactivity in cross-coupling reactions and catalyzed transformations. Researchers frequently utilize this compound as a building block for constructing complex molecules due to its predictable behavior under various reaction conditions.

In the pharmaceutical industry, 651734-54-2 serves as a key intermediate for developing targeted therapeutics, particularly in kinase inhibitor and anticancer drug research. Its fluorine atoms improve metabolic stability and bioavailability, addressing one of the most pressing challenges in modern drug discovery. Recent studies highlight its role in synthesizing next-generation small molecule drugs, aligning with the growing demand for precision medicine solutions.

The agrochemical sector also benefits from 2,6-difluoro-3,5-dimethoxy-aniline as a precursor for crop protection agents. Its structural motifs contribute to the development of herbicides and pesticides with enhanced selectivity and environmental safety profiles. With increasing global focus on sustainable agriculture, this compound’s applications in low-residue formulations are particularly relevant.

From a market perspective, the demand for fluorinated aromatic amines like 651734-54-2 is projected to grow at a CAGR of 6.2% (2023–2030), driven by expansions in pharmaceutical R&D and green chemistry initiatives. Manufacturers are investing in scalable synthesis routes to meet the needs of industries prioritizing high-purity intermediates.

For researchers exploring structure-activity relationships (SAR), this compound provides a versatile platform due to its tunable electronic effects. Computational chemists frequently incorporate 2,6-difluoro-3,5-dimethoxy-aniline into molecular modeling studies to predict interactions with biological targets, reflecting the intersection of AI-driven drug design and experimental chemistry.

Handling and storage recommendations for 651734-54-2 emphasize protection from moisture and light to maintain stability. While not classified as hazardous under standard conditions, proper laboratory practices should always be followed when working with fine chemicals.

In summary, 2,6-Difluoro-3,5-dimethoxy-aniline (CAS No. 651734-54-2) represents a critical tool for innovators in life sciences and material engineering. Its multifaceted applications underscore the importance of specialty chemicals in addressing contemporary scientific and industrial challenges.